N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-3-(phenylthio)propanamide
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Description
N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C15H17NO2S2 and its molecular weight is 307.43. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-3-(phenylthio)propanamide and related compounds are extensively researched for their biological activities. Studies have demonstrated the synthesis and evaluation of derivatives containing thiophene moieties for potential anti-inflammatory, anticancer, and antioxidant properties. For instance, compounds designed with thiophene and naphthalene derivatives have shown promising anticancer activity against human glioblastoma and breast cancer cell lines, with some compounds exhibiting higher cytotoxicity against these cells than known antioxidants like ascorbic acid (Tumosienė et al., 2020).
Materials Science Applications
In the field of materials science, derivatives of thiophene have been explored for their electrochemical and electrochromic properties. Donor-acceptor substituted thiophene dyes have been designed and synthesized for enhanced nonlinear optical limiting, demonstrating significant potential for optoelectronic devices aimed at protecting human eyes and optical sensors. The investigation into the nonlinear absorption and optical limiting behavior of these dyes under laser excitation has highlighted their utility in photonic or optoelectronic devices (Anandan et al., 2018).
Organic Synthesis Applications
In organic synthesis, the compound and its analogs serve as key intermediates in the synthesis of various heterocyclic compounds. The reactivity of thiophene derivatives with nucleophiles has been studied, leading to the development of new synthetic pathways and compounds with potential applications in medicinal chemistry and materials science. The reaction of ethyl 2-azidopropenoate with thiophenol or sodium ethoxide, for example, leads to derivatives that could have further applications in developing new therapeutic agents or material science applications (Kakimoto et al., 1982).
Properties
IUPAC Name |
N-(2-hydroxy-2-thiophen-3-ylethyl)-3-phenylsulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2S2/c17-14(12-6-8-19-11-12)10-16-15(18)7-9-20-13-4-2-1-3-5-13/h1-6,8,11,14,17H,7,9-10H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRRAORAXRQTERV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCCC(=O)NCC(C2=CSC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.